3-(5-methyl-1H-pyrrol-3-yl)propanoic acid

• IUPAC Name: 3-(5-methyl-1H-pyrrol-3-yl)propanoic acid
• InChI: InChI=1S/C8H11NO2/c1-6-4-7(5-9-6)2-3-8(10)11/h4-5,9H,2-3H2,1H3,(H,10,11)
• InChI Key: OFPNUOGGOQJSDD-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CN1)CCC(=O)O
• Molecular Formula: C8H11NO2
• DSSTOX Substance ID: DTXSID10536284
• Molecular Weight: 153.18 g/mol
• CAS RN: 60390-32-1

Description

3-(5-methyl-1H-pyrrol-3-yl)propanoic acid, also known as MPAA, is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields. MPAA is a pyrrole derivative that has a unique structure and properties, which make it an attractive candidate for research in drug discovery, biochemistry, and medicinal chemistry.

Scientific Research Applications

Pyrrole Alkaloids from Lycium Chinense

Research into the fruits of Lycium chinense has led to the identification of novel pyrrole alkaloids, including compounds related to 3-(5-methyl-1H-pyrrol-3-yl)propanoic acid. These alkaloids have been characterized by various spectroscopic methods, contributing to the understanding of naturally occurring pyrrole compounds in plants (U. Youn et al., 2016).

Structural Elucidation of Pyrrole Derivatives

Another study focused on new pyrrole alkaloids with bulky N‐alkyl side chains containing stereogenic centers, isolated from Lycium chinense. The research provides insight into the stereochemistry and structure of these alkaloids, which are closely related to this compound (U. Youn et al., 2013).

Synthesis and Structure of Pyrrole Compounds

Further investigations have been conducted on the synthesis and crystal structure of pyrrole-based compounds. These studies provide valuable information on the synthesis techniques and structural characteristics of compounds related to this compound (Zeng Xiang, 2005).

Synthesis and Properties of Benzodipyrrinones

Research into the syntheses and properties of benzodipyrrinones has contributed to the understanding of 2,3-benzannelated dipyrrinoneanalogs, related to xanthobilirubic acid, which share structural similarities with this compound. This research helps in understanding the behavior and properties of such complex pyrrole-based compounds in various solvents and conditions (S. Boiadjiev & D. Lightner, 2003).

Novel Pentasubstituted Pyrroles

The synthesis of novel pentasubstituted pyrroles, containing a propanoic acid fragment, has been explored. This research is significant for understanding the chemical reactions and potential applications of pyrrole compounds in various fields, including pharmaceuticals and materials science (N. N. Kolos & N. V. Chechina, 2019).